4-(Methylamino)pyridine

• IUPAC Name: N-methylpyridin-4-amine
• InChI: InChI=1S/C6H8N2/c1-7-6-2-4-8-5-3-6/h2-5H,1H3,(H,7,8)
• InChI Key: LSCYTCMNCWMCQE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=NC=C1
• Molecular Formula: C6H8N2
• DSSTOX Substance ID: DTXSID50149913
• Molecular Weight: 108.14 g/mol
• CAS No.: 1121-58-0

Description

4-(Methylamino)pyridine, also known as N-Methyl-4-pyridinamine, is a compound with the molecular formula C6H8N2. It is used as an efficient nucleophilic catalyst during the preparation of ultra-high surface area emulsion templated porous polymers.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a methylamino group attached to the 4-position. The exact 3D structure can be viewed using specific software.

Chemical Reactions Analysis

This compound has been employed as an efficient nucleophilic catalyst in various reactions. It has been used to functionalize hypercrosslinked emulsion-templated porous polymers to form a highly efficient heterogeneous nucleophilic catalyst for the acylation of a tertiary alcohol. It has also been used as a reactant to synthesize 4-(N-allyl-N-methylamino)pyridine, which is employed as an intermediate to prepare DMAP/SBA-15 supported catalyst for the synthesis of propylene carbonate.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature with a boiling point of 213.3±13.0 °C at 760 mmHg and a melting point of 124-125 °C. It has a density of 1.1±0.1 g/cm3 and a vapor pressure of 0.2±0.4 mmHg at 25°C.

Scientific Research Applications

• Pharmaceutical Research :

  • Utilized as a building block for pharmaceutical research due to its functionalization and high chemical purity (Bish et al., 2010).
  • Involved in the synthesis of analgesic compounds, where its modification enhances biological activity (Ukrainets et al., 2015).

• Molecular and Biochemical Studies :

  • In studying drug/DNA complexes, 4-(Methylamino)pyridine derivatives are used in nuclear Overhauser enhancement spectroscopy for structural analysis (Leupin et al., 1990).
  • As a metabolite of nicotinic acid in humans and monkeys, reflecting its biochemical significance (Chang & Johnson, 1961).

• Materials Science :

  • Used in synthesizing liquid crystals with potential applications in display technology (Ong et al., 2018).
  • Investigated for its corrosion inhibitive properties on mild steel in acidic medium, showcasing its application in corrosion science (Murmu et al., 2019).

• Chemical Synthesis and Analysis :

  • Applied in the synthesis and analysis of complex molecules, including studying their nuclear magnetic resonance (NMR) properties (Laihia et al., 2006).
  • Utilized in enhancing synaptic and neuromuscular transmission, demonstrating its neurological applications (Wu et al., 2009).

• Organic Chemistry :

  • In organic chemistry, its derivatives are studied for their antioxidant, antitumor, and antimicrobial activities (El‐Borai et al., 2013).
  • Investigated in the reaction of pyridine derivatives under ambient conditions, demonstrating its reactivity and potential applications in synthetic chemistry (Rudine et al., 2010).

• Catalysis and Synthesis :

  • Involved in catalytic methylation of pyridines using methods related to hydrogen borrowing, indicating its role in catalytic processes (Grozavu et al., 2020).

Safety and Hazards

4-(Methylamino)pyridine is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

4-(Methylamino)pyridine, also known as 4-Methylaminopyridine, primarily targets hypercrosslinked emulsion-templated porous polymers (polyHIPE) to form a highly efficient heterogeneous nucleophilic catalyst . This compound acts as a nucleophilic catalyst, which is a substance that increases the rate of a chemical reaction by donating an electron pair to form a new covalent bond .

Mode of Action

The compound interacts with its targets through a process known as acylation. In this process, an acyl group is introduced to the molecule. Specifically, this compound is used to functionalize hypercrosslinked emulsion-templated porous polymers (polyHIPE), forming a highly efficient heterogeneous nucleophilic catalyst for the acylation of a tertiary alcohol .

Biochemical Pathways

It can also be used to prepare 5-azaoxindoles via homolytic aromatic substitution .

Pharmacokinetics

It’s known that the compound is a solid at room temperature, with a melting point of 124-125 °c and a boiling point of 100 °c/01 mmHg . These properties may influence its bioavailability, as substances need to be in a certain physical state to be absorbed and distributed in the body.

Result of Action

The primary result of this compound’s action is the formation of a highly efficient heterogeneous nucleophilic catalyst when it interacts with hypercrosslinked emulsion-templated porous polymers (polyHIPE) . This allows for the acylation of a tertiary alcohol, which can be a crucial step in various chemical reactions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s nucleophilic catalytic activity can be affected by the presence of other substances in the reaction environment. Additionally, temperature can have a significant impact on the protonation degree of DMAP derivatives .